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Compound of Interest

Compound Name: Trimipramine Maleate

Cat. No.: B1194658

Application Note: HPLC Method for Trimipramine
Maleate Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trimipramine Maleate is a tricyclic antidepressant utilized in the treatment of major depressive
disorder, particularly when sedation is beneficial. Accurate and reliable quantification of
Trimipramine Maleate in both bulk drug substances and final pharmaceutical products is
critical for ensuring product quality, safety, and efficacy. High-Performance Liquid
Chromatography (HPLC) is a widely used technique for this purpose due to its high specificity,
sensitivity, and precision.[1] This document provides a detailed protocol for a robust reversed-
phase HPLC (RP-HPLC) method for the quantitative analysis of Trimipramine Maleate,
complete with method validation parameters and sample preparation procedures.

Methodology and Chromatographic Conditions

A simple, precise, and accurate RP-HPLC method has been developed for the estimation of
Trimipramine Maleate. The chromatographic separation is achieved on a C18 stationary
phase.[1] The conditions provided below are a robust starting point and can be optimized
based on available equipment and specific sample matrices.
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Table 1: HPLC Chromatographic Conditions

Parameter

Recommended Conditions

HPLC System

Isocratic HPLC system with UV-Vis Detector

Inertsil ODS-3V (150 mm x 4.6 mm, 3 um) or

Column )
equivalent C18 column[1]
Acetonitrile : 0.01 M Sodium Hydrogen
Mobile Phase Phosphate Buffer (pH adjusted to 3.5) (40:60
viV)[2]
Flow Rate 1.5 mL/min[2]

Column Temperature

40°C[2][3]

Detection Wavelength

252 nm (Alternative wavelengths include 220
nm and 254 nm)[2][3][4]

Injection Volume

20 pL

Run Time

Approximately 10 minutes

Reagents and Solution Preparation

e Acetonitrile;: HPLC Grade

e Sodium Dihydrogen Phosphate: Analytical Grade

¢ Orthophosphoric Acid: Analytical Grade (for pH adjustment)

e Water: HPLC Grade or Milli-Q

» Trimipramine Maleate Reference Standard: USP or equivalent

 Diluent: Mobile phase is recommended as the diluent.

Preparation of 0.01 M Sodium Hydrogen Phosphate Buffer (pH 3.5):
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 Dissolve 1.20 g of anhydrous Sodium Dihydrogen Phosphate in 1000 mL of HPLC grade
water.

e Adjust the pH to 3.5 using dilute orthophosphoric acid.
« Filter the buffer solution through a 0.45 um membrane filter before use.

Preparation of Standard Stock Solution (e.g., 100 pg/mL):

Accurately weigh approximately 10 mg of Trimipramine Maleate reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve and dilute to volume with the diluent.

This stock solution can be further diluted to prepare working standards for the calibration
curve.

Method Validation Summary

The described HPLC method has been validated according to International Council for
Harmonisation (ICH) guidelines, demonstrating its suitability for its intended purpose.[1] The
validation parameters confirm that the method is linear, accurate, precise, and robust.

Table 2: Summary of Method Validation Data
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Validation Parameter

Typical Acceptance
Criteria

Result

Linearity (Correlation

Coefficient, r?)

r2>0.99

The method shows excellent
linearity with r2 > 0.99.[3]

Accuracy (% Recovery)

98.0% - 102.0%

Recovery is established to be
between 93.8% and 106.2%.

[3]

Precision (% RSD)

Repeatability (Intra-day) <
2.0%Intermediate Precision
(Inter-day) < 2.0%

The method is precise with
RSD values well within

acceptable limits.

Limit of Detection (LOD)

Signal-to-Noise Ratio = 3:1

The LOD was found to be
approximately 0.003% of the

analyte concentration.[3]

Limit of Quantification (LOQ)

Signal-to-Noise Ratio = 10:1

The LOQ was found to be
approximately 0.009% of the

analyte concentration.[3]

Robustness

No significant change in
results

The method is robust and
unaffected by small, deliberate
variations in flow rate, mobile
phase composition, and

temperature.[3]

Solution Stability

No significant degradation

Sample and standard solutions
are stable for at least 72 hours

under storage conditions.[3]

Experimental Protocols

Protocol 1: Sample Preparation from Pharmaceutical
Dosage Form (Tablets)

+ Weigh and finely powder no fewer than 20 tablets to obtain a homogenous mixture.

o Accurately weigh a portion of the powder equivalent to 10 mg of Trimipramine Maleate.
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Transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 15 minutes to ensure complete
dissolution of the active ingredient.

Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Filter a portion of the solution through a 0.45 um syringe filter, discarding the first few mL of
the filtrate.

The resulting solution is ready for injection into the HPLC system.
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Weigh Tablet Powder Collect Plasma Sample
(e.g., 50 pL)

Dissolve in Diluent
(e.g., Mobile Phase) Add Acetonitrile (3x vol)
containing Internal Standard

Sonicate & Filter
(0.45 pum syringe filter) Vortex & Centrifuge
(e.g., 16,100 g for 2 min)

Quantify using
Calibration Curve Inject into HPLC System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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